Cas no 14135-63-8 (2-phenyl-2,3-dihydropyridazin-3-one)
2-Phenyl-2,3-dihydropyridazin-3-one is a heterocyclic compound featuring a pyridazinone core with a phenyl substituent at the 2-position. This structure imparts unique reactivity and functional versatility, making it valuable in pharmaceutical and agrochemical research. The compound serves as a key intermediate in synthesizing biologically active molecules, particularly those targeting central nervous system (CNS) disorders and inflammation. Its dihydropyridazinone scaffold offers a balance of stability and synthetic flexibility, enabling further derivatization for structure-activity studies. The phenyl group enhances lipophilicity, potentially improving membrane permeability in drug design. Its well-defined crystalline properties also facilitate purification and characterization, supporting reproducible synthetic applications.
14135-63-8 structure
Product Name:2-phenyl-2,3-dihydropyridazin-3-one
CAS No:14135-63-8
MF:C10H8N2O
MW:172.18332195282
CID:165879
PubChem ID:151902
Update Time:2025-06-07
2-phenyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Phenylpyridazin-3(2H)-one
- 2-phenylpyridazin-3-one
- 3(2H)-Pyridazinone,2-phenyl-
- PPYZ
- 2-Phenyl-3-pyridazinone
- 2-Phenyl-3(2H)-pyridazinone
- 2-phenyl-2,3-dihydropyridazin-3-one
- CS-0445979
- 2-phenyl-2H-pyridazin-3-one
- EN300-138501
- 14135-63-8
- DTXSID50161695
- AKOS006273367
- SCHEMBL3043828
- 3(2H)-Pyridazinone, 2-phenyl-
- 2-phenylpyridazinone
-
- Inchi: 1S/C10H8N2O/c13-10-7-4-8-11-12(10)9-5-2-1-3-6-9/h1-8H
- InChI Key: BFOMTEBFEFQJHY-UHFFFAOYSA-N
- SMILES: O=C1C=CC=NN1C1C=CC=CC=1
Computed Properties
- Exact Mass: 172.06374
- Monoisotopic Mass: 172.063662883g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 32.7Ų
Experimental Properties
- Density: 1.15±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 109-110 ºC
- Solubility: Very slightly soluble (0.81 g/l) (25 º C),
- PSA: 32.67
2-phenyl-2,3-dihydropyridazin-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P321805-25mg |
2-phenyl-2,3-dihydropyridazin-3-one |
14135-63-8 | 25mg |
$ 70.00 | 2022-06-02 | ||
| TRC | P321805-50mg |
2-phenyl-2,3-dihydropyridazin-3-one |
14135-63-8 | 50mg |
$ 95.00 | 2022-06-02 | ||
| TRC | P321805-250mg |
2-phenyl-2,3-dihydropyridazin-3-one |
14135-63-8 | 250mg |
$ 365.00 | 2022-06-02 | ||
| Chemenu | CM164525-1g |
2-phenylpyridazin-3(2H)-one |
14135-63-8 | 95% | 1g |
$300 | 2023-03-07 | |
| Enamine | EN300-153623-0.05g |
2-phenyl-2,3-dihydropyridazin-3-one |
14135-63-8 | 95% | 0.05g |
$84.0 | 2023-02-14 | |
| Enamine | EN300-153623-0.1g |
2-phenyl-2,3-dihydropyridazin-3-one |
14135-63-8 | 95% | 0.1g |
$124.0 | 2023-02-14 | |
| Enamine | EN300-153623-0.25g |
2-phenyl-2,3-dihydropyridazin-3-one |
14135-63-8 | 95% | 0.25g |
$178.0 | 2023-02-14 | |
| Enamine | EN300-153623-0.5g |
2-phenyl-2,3-dihydropyridazin-3-one |
14135-63-8 | 95% | 0.5g |
$331.0 | 2023-02-14 | |
| Enamine | EN300-153623-1.0g |
2-phenyl-2,3-dihydropyridazin-3-one |
14135-63-8 | 95% | 1.0g |
$442.0 | 2023-02-14 | |
| Enamine | EN300-153623-2.5g |
2-phenyl-2,3-dihydropyridazin-3-one |
14135-63-8 | 95% | 2.5g |
$866.0 | 2023-02-14 |
2-phenyl-2,3-dihydropyridazin-3-one Related Literature
-
Anna Albrecht,Jacek Koszuk,Micha? Kobuciński,Tomasz Janecki Org. Biomol. Chem. 2008 6 1197
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2. The reaction of Meldrum's acid with α-dicarbonyl monohydrazones: a new synthesis of pyridazin-3-onesHamish McNab,Ian Stobie J. Chem. Soc. Perkin Trans. 1 1982 1845
-
3. Novel heterocyclization of hydrazinopyridazinones with dimethyl acetylenedicarboxylate with dehydrogenation and rearrangementTetsuo Yamasaki,Eiji Kawaminami,Tomomi Yamada,Tadashi Okawara,Mitsuru Furukawa J. Chem. Soc. Perkin Trans. 1 1991 991
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4. An analysis of the 13C n.m.r. spectra of pyridazin-3-ones and some specifically deuteriated derivativesHamish McNab J. Chem. Soc. Perkin Trans. 1 1983 1203
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Sondrica Goines,Jeffrey E. Dick Analyst 2022 147 4356
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